Cas no 1225554-04-0 (3-(2-methylphenyl)-2-(pyridin-2-yl)propanoic acid)

• Product Name: 3-(2-methylphenyl)-2-(pyridin-2-yl)propanoic acid
• CAS No: 1225554-04-0
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• CID: 6078440
• PubChem ID: 82084662
• Update Time: 2024-01-16

3-(2-methylphenyl)-2-(pyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylphenyl)-2-(pyridin-2-yl)propanoic acid
• 1225554-04-0
• EN300-1655904

• Inchi： 1S/C15H15NO2/c1-11-6-2-3-7-12(11)10-13(15(17)18)14-8-4-5-9-16-14/h2-9,13H,10H2,1H3,(H,17,18)
• InChI Key： MCNSFCBEANALPR-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CN=1)CC1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 241.110278721g/mol
• Monoisotopic Mass: 241.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids